Cas no 2418678-64-3 (tert-butyl 4-(3-iodo-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(3-iodo-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate
• CAS No: 2418678-64-3
• MF: C₁₈H₂₇IN₂O₂S
• MW: 462.388655900955
• CID: 5677093
• PubChem ID: 165773795
• Update Time: 2025-06-08

tert-butyl 4-(3-iodo-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418678-64-3
• tert-butyl 4-[(3-iodo-2,4-dimethyl-5-sulfanylphenyl)methyl]piperazine-1-carboxylate
• EN300-26630640
• tert-butyl 4-(3-iodo-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C18H27IN2O2S/c1-12-14(10-15(24)13(2)16(12)19)11-20-6-8-21(9-7-20)17(22)23-18(3,4)5/h10,24H,6-9,11H2,1-5H3
• InChI Key： DEJAXVGFFVECDU-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=CC(=C1C)CN1CCN(C(=O)OC(C)(C)C)CC1)S

Computed Properties

• Exact Mass: 462.08380g/mol
• Monoisotopic Mass: 462.08380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 33.8Ų

Additional information on tert-butyl 4-(3-iodo-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate

Research Brief on tert-butyl 4-(3-iodo-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate (CAS: 2418678-64-3)

The compound tert-butyl 4-(3-iodo-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate (CAS: 2418678-64-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of this compound, which include a piperazine ring and a sulfanylphenyl moiety. These features make it a promising candidate for the development of novel small-molecule inhibitors targeting specific enzymes or receptors. For instance, researchers have explored its potential as a modulator of protein-protein interactions (PPIs) in cancer therapy, given its ability to interact with key residues in protein binding sites.

In terms of synthesis, a recent publication in the Journal of Medicinal Chemistry detailed an optimized route for producing tert-butyl 4-(3-iodo-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate with high yield and purity. The method involves a multi-step process starting from commercially available precursors, with key steps including iodination, sulfanylation, and piperazine coupling. The authors reported a yield of over 75% and confirmed the structure using NMR and mass spectrometry.

Biological evaluations of this compound have shown promising results in preclinical models. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory activity against a specific kinase implicated in inflammatory diseases. The compound exhibited an IC50 value in the low micromolar range, suggesting its potential as a lead compound for further optimization. Additionally, its pharmacokinetic properties, such as solubility and metabolic stability, were found to be favorable for oral administration.

Another area of interest is the compound's potential application in targeted drug delivery systems. Researchers have explored its use as a linker in antibody-drug conjugates (ADCs), leveraging its reactive iodine atom for site-specific conjugation. Preliminary data indicate that this approach could enhance the therapeutic index of ADCs by improving payload delivery to target cells while minimizing off-target effects.

Despite these promising findings, challenges remain in the development of tert-butyl 4-(3-iodo-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate as a therapeutic agent. For instance, further studies are needed to assess its toxicity profile and potential off-target effects. Additionally, the scalability of its synthesis and the cost-effectiveness of production must be addressed to facilitate its transition from the laboratory to clinical trials.

In conclusion, tert-butyl 4-(3-iodo-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for drug discovery and development. Future research should focus on optimizing its pharmacological properties and exploring its potential in various therapeutic applications.